Cas no 22020-68-4 (1,3,4-Oxadiazole,2,5-bis(2-methylphenyl)-)

• Product Name: 1,3,4-Oxadiazole,2,5-bis(2-methylphenyl)-
• CAS No: 22020-68-4
• MF: C₁₆H₁₄N₂O
• MW: 250.295163631439
• CID: 256397
• PubChem ID: 30897
• Update Time: 2025-04-19

1,3,4-Oxadiazole,2,5-bis(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole,2,5-bis(2-methylphenyl)-
• 2,5-bis(2-methylphenyl)-1,3,4-oxadiazole
• AC1L1KI2
• BRN 0223906
• CTK6C2025
• MolPort-002-798-324
• NSC90470
• SureCN7756394
• 2,5-bis(o-tolyl)-1,3,4-oxadiazole
• SCHEMBL7756394
• 1,3,4-OXADIAZOLE, 2,5-BIS(2-METHYLPHENYL)-
• MLS000547603
• NCGC00247067-01
• CHEMBL1570824
• 2,5-ditolyl-1,3,4-oxadiazole
• cid_30897
• BDBM76391
• 22020-68-4
• 2,5-dio-tolyl-1,3,4-oxadiazole
• 0-27-00-00595 (Beilstein Handbook Reference)
• bis(2-methylphenyl)-1,3,4-oxadiazole
• AKOS001804138
• CCG-129688
• DTXSID70176488
• NSC-90470
• SMR000113784
• HMS2318C11
• 12P-585S
• NSC 90470

• Inchi： 1S/C16H14N2O/c1-11-7-3-5-9-13(11)15-17-18-16(19-15)14-10-6-4-8-12(14)2/h3-10H,1-2H3
• InChI Key： PMGVHHSGIQBGCK-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2C)=NN=C1C1C=CC=CC=1C

Computed Properties

• Exact Mass: 250.11072
• Monoisotopic Mass: 250.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9A^2
• XLogP3: 3.8

Experimental Properties

• Density: 1.128
• Boiling Point: 410.3°C at 760 mmHg
• Flash Point: 197.7°C
• Refractive Index: 1.577
• PSA: 38.92
• LogP: 4.02040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes